Cas no 201677-75-0 (L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4))

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) structure
201677-75-0 structure
Product Name:L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
CAS No:201677-75-0
MF:C17H31N7O9
MW:477.46954369545
CID:261141
PubChem ID:656609
Update Time:2025-04-19

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
    • (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide,tetrahydrate
    • L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrat...
    • TALTIRELIN HYDRATE
    • Taltirelin tetrahydrate
    • L-Prolinamide, N-(((4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)carbonyl)-L-histidyl-, tetrahydrate
    • N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide tetrahydrate
    • TALTIRELIN TETRAHYDRATE [MI]
    • 525OEO6W15
    • Taltirelin hydrate (JP17)
    • L-PROLINAMIDE, N-(((4S)-HEXAHYDRO-1-METHYL-2,6-DIOXO-4-PYRIMIDINYL)CARBONYL)-L-HISTIDYL-, HYDRATE (1:4)
    • Ceredist (TN)
    • UNII-525OEO6W15
    • (-)-N-[(S)-hexahydro-1-methyl- 2,6-dioxo-4-pyrimidinyl-carbonyl]-L-histidyl-L-prolinamide tetrahydrate
    • DTXSID3021300
    • (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide;tetrahydrate
    • CHEBI:32180
    • TALTIRELIN HYDRATE [JAN]
    • D01925
    • TALTIRELIN TETRAHYDRATE [WHO-DD]
    • CHEBI:157598
    • (1-methyl-4,5-dihydroorotyl)-histidyl-prolinamide
    • 201677-75-0
    • N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide--water (1/4)
    • Inchi: 1S/C17H23N7O5.4H2O/c1-23-13(25)6-10(22-17(23)29)15(27)21-11(5-9-7-19-8-20-9)16(28)24-4-2-3-12(24)14(18)26;;;;/h7-8,10-12H,2-6H2,1H3,(H2,18,26)(H,19,20)(H,21,27)(H,22,29);4*1H2/t10-,11-,12-;;;;/m0..../s1
    • InChI Key: HRCJDWMUKPHPHR-NTFWNTCYSA-N
    • SMILES: O=C([C@H](CC1=CN=CN1)NC([C@@H]1CC(N(C)C(N1)=O)=O)=O)N1CCC[C@H]1C(N)=O.O.O.O.O

Computed Properties

  • Exact Mass: 477.21800
  • Monoisotopic Mass: 477.21832559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 714
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 175Ų

Experimental Properties

  • Boiling Point: bp 72-75°
  • PSA: 207.51000
  • LogP: -1.10780
  • Specific Rotation: 23D -13.6°

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Security Information

  • Toxicity:LD50 in mice, rats (mg/kg): >5000, >5000 orally; in mice, male, female rats (mg/kg): >2000, 799, 946 i.v. (Kinoshita)

L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Related Literature

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